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Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B036306 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isononyl alcohol (INA) is a C9 primary alcohol, typically appearing as a clear,

colorless liquid with a mild odor.[1] It is produced industrially through the hydroformylation of

isomeric octenes.[1][2] While only slightly soluble in water, it is highly soluble in various organic

solvents, making it a versatile compound in the chemical industry.[1][3] In the realm of polymer

science, isononyl alcohol serves multiple functions. It is a crucial precursor for high-

molecular-weight plasticizers and surfactants, a starting material for monomer synthesis, and

can be employed as a high-boiling-point solvent in specific polymerization reactions.[1][3][4] Its

branched alkyl chain and hydroxyl group are key to its chemical properties and applications.[3]

These notes provide an overview of the applications of isononyl alcohol in polymer synthesis,

with detailed protocols for its use as a precursor and a solvent.

Data Presentation
A comprehensive summary of isononyl alcohol's physical and chemical properties is essential

for its application as a solvent or reactant.

Table 1: Physical and Chemical Properties of Isononyl Alcohol
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Property Value Unit Source(s)

Molecular Formula C₉H₂₀O - [1][5]

Molecular Weight 144.25 g/mol [1][5]

Appearance Clear, colorless liquid - [2][6]

Boiling Point ~215 °C [2]

Density ~0.83 g/cm³ [2]

Water Solubility
Slightly soluble (0.02

g/100g )
- [6]

Solubility in Organics
High (in ethanol,

acetone, etc.)
- [1]

Vapor Pressure 0.0575 mmHg @ 25°C [6]

Flash Point 98 °C [2]

| Viscosity (dynamic) | 12.95 | mPa·s @ 20°C |[7] |

Application 1: Isononyl Alcohol as a Precursor for
Polymer Additives
A primary role of isononyl alcohol in the polymer industry is as a key building block for

synthesizing high-performance plasticizers, most notably Diisononyl Phthalate (DINP).[1][4]

Plasticizers are additives that increase the flexibility and durability of polymers like polyvinyl

chloride (PVC).[3][6]
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Caption: Workflow for the synthesis of DINP plasticizer from isononyl alcohol.

Experimental Protocol 1: Synthesis of Diisononyl
Phthalate (DINP)
This protocol describes a general laboratory-scale procedure for the esterification of phthalic

anhydride with isononyl alcohol.

Materials:

Phthalic Anhydride (1 mol equivalent)

Isononyl Alcohol (2.1 mol equivalent, slight excess to drive reaction)
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Esterification catalyst (e.g., sulfuric acid or a solid acid catalyst)

Nitrogen gas inlet

Reaction flask with overhead stirrer, condenser, and Dean-Stark trap

Heating mantle with temperature control

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Rotary evaporator

Procedure:

Reaction Setup: Assemble the reaction flask equipped with a stirrer, condenser, and Dean-

Stark trap. Charge the flask with phthalic anhydride and isononyl alcohol.

Inert Atmosphere: Begin purging the system with a slow stream of nitrogen gas to prevent

oxidation at high temperatures.

Catalyst Addition: Add the esterification catalyst to the reaction mixture.

Heating and Reaction: Heat the mixture to the reaction temperature (typically 160-200°C).

The water produced during the reaction will be collected in the Dean-Stark trap, driving the

equilibrium towards the product.

Monitoring: Monitor the reaction progress by measuring the amount of water collected. The

reaction is considered complete when water evolution ceases.

Cooling and Neutralization: Once complete, cool the reaction mixture to room temperature.

Neutralize the acidic catalyst by washing the mixture with the 5% sodium bicarbonate

solution in a separatory funnel.

Washing: Further wash the organic layer with brine to remove residual salts.
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Drying: Dry the organic layer over anhydrous magnesium sulfate and filter.

Purification: Remove the excess isononyl alcohol and any other volatile impurities under

reduced pressure using a rotary evaporator to yield the final DINP product.

Application 2: Isononyl Alcohol as a Solvent in
Polymer Synthesis
Isononyl alcohol's high boiling point (~215°C) and ability to dissolve a wide range of organic

compounds make it a suitable, albeit specialized, solvent for certain polymerization reactions.

[2][3] It can be particularly useful for condensation polymerizations that require high

temperatures to proceed and to remove small molecule byproducts like water.[8] It can also be

used in free-radical polymerizations where a high-boiling solvent is desired for temperature

control or specific solubility characteristics.
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Caption: General workflow for solution polymerization using isononyl alcohol.
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Experimental Protocol 2: General Procedure for Free-
Radical Solution Polymerization
This protocol provides a representative method for the polymerization of a vinyl monomer (e.g.,

methyl methacrylate) using isononyl alcohol as a solvent. The choice of solvent can influence

polymer properties such as molecular weight and polydispersity index (PDI).[9]

Materials:

Vinyl Monomer (e.g., Methyl Methacrylate, freshly distilled)

Isononyl Alcohol (Solvent)

Radical Initiator (e.g., AIBN - Azobisisobutyronitrile)[10]

Nitrogen gas inlet

Reaction flask with condenser and magnetic stirrer

Oil bath with temperature control

Non-solvent for precipitation (e.g., Methanol)

Filtration apparatus

Vacuum oven

Procedure:

Preparation: In a reaction flask, dissolve the desired amount of monomer in isononyl
alcohol. The concentration will depend on the target molecular weight and reaction kinetics.

Deoxygenation: Remove dissolved oxygen, which can inhibit radical polymerization, by

bubbling nitrogen gas through the solution for 20-30 minutes.[11][12]

Initiator Addition: While maintaining a nitrogen atmosphere, add the radical initiator (AIBN).

The amount will depend on the desired molecular weight; lower initiator concentration

generally leads to higher molecular weight.
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Polymerization: Immerse the flask in a preheated oil bath (e.g., 70-80°C for AIBN). The

reaction is typically marked by a gradual increase in the viscosity of the solution.[10]

Reaction Time: Allow the reaction to proceed for a predetermined time (e.g., 2-24 hours) to

achieve the desired monomer conversion.

Termination: Stop the reaction by cooling the flask in an ice bath and exposing the solution to

air.

Isolation: Slowly pour the viscous polymer solution into a large excess of a stirred non-

solvent (e.g., methanol) to precipitate the polymer.

Purification: Collect the precipitated polymer by filtration, wash it with fresh non-solvent to

remove residual monomer, initiator, and isononyl alcohol.

Drying: Dry the purified polymer in a vacuum oven at a moderate temperature (e.g., 60°C)

until a constant weight is achieved. The resulting polymer can then be characterized (e.g., by

GPC for molecular weight and PDI).

Logical Relationships and Applications
Isononyl alcohol's utility in polymer science is multifaceted, extending beyond a simple

solvent to being a fundamental component in creating various functional materials.
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Caption: Multifaceted roles of isononyl alcohol in the polymer industry.

Conclusion: Isononyl alcohol is a versatile chemical that plays several important roles in

polymer synthesis and formulation. While its most significant contribution is as a precursor to

high-molecular-weight plasticizers essential for the PVC industry, its properties also allow for its

use as a high-boiling point solvent for specific polymerization processes.[3][4] The protocols

and data provided herein offer a foundational guide for researchers and scientists to effectively

utilize isononyl alcohol in their polymer-related research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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